Cas no 1208644-35-2 (N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-3,5-bis(trifluoromethyl)benzamide)

• Product Name: N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-3,5-bis(trifluoromethyl)benzamide
• CAS No: 1208644-35-2
• MF: C₁₈H₁₄F₆N₂O₃S
• MW: 452.370784282684
• CID: 5473110
• Update Time: 2025-07-02

N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-3,5-bis(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(1,1-Dioxido-2-isothiazolidinyl)phenyl]-3,5-bis(trifluoromethyl)benzamide
• N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-3,5-bis(trifluoromethyl)benzamide

• Inchi： 1S/C18H14F6N2O3S/c19-17(20,21)12-7-11(8-13(9-12)18(22,23)24)16(27)25-14-3-1-4-15(10-14)26-5-2-6-30(26,28)29/h1,3-4,7-10H,2,5-6H2,(H,25,27)
• InChI Key： FKLCLAYTMHVBRU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(N2CCCS2(=O)=O)=C1)(=O)C1=CC(C(F)(F)F)=CC(C(F)(F)F)=C1

Additional information on N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-3,5-bis(trifluoromethyl)benzamide

Professional Introduction to Compound with CAS No 1208644-35-2 and Product Name: N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-3,5-bis(trifluoromethyl)benzamide

The compound with the CAS number 1208644-35-2 and the product name N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-3,5-bis(trifluoromethyl)benzamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of multiple functional groups, including trifluoromethyl substituents and a thiazolidinone core, makes this compound a promising candidate for further investigation in various therapeutic areas.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules that incorporate fluorine atoms, particularly in the form of trifluoromethyl groups. These groups are known to enhance the metabolic stability, binding affinity, and overall pharmacological properties of drug candidates. The compound in question features two such groups at the 3 and 5 positions of the benzamide moiety, which is likely to contribute to its favorable pharmacokinetic profile. Additionally, the thiazolidinone ring is a well-known scaffold in medicinal chemistry, often associated with bioactive properties due to its ability to mimic natural heterocyclic structures found in biologically active compounds.

The structural complexity of this compound also suggests potential applications in the development of novel therapeutic agents. The combination of a phenyl ring substituted with a thiazolidinone moiety and a benzamide group with trifluoromethyl substituents creates a molecule with multiple interaction sites that could be exploited for targeting various biological pathways. For instance, such structures have been explored for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The presence of the dioxo group further adds to the complexity and may influence the electronic properties of the molecule, affecting its reactivity and binding interactions.

The latest research in this area has highlighted the importance of understanding the relationship between molecular structure and biological activity. Computational studies have been instrumental in predicting how modifications to the core structure of this compound might affect its pharmacological properties. For example, molecular dynamics simulations have shown that the introduction of additional fluorine atoms can significantly alter the conformational flexibility of the molecule, potentially enhancing its binding affinity to target proteins. These insights are particularly valuable for drug design efforts aimed at developing more effective and selective therapeutic agents.

thiazolidinone core through cyclization reactions followed by functionalization with the phenyl ring and benzamide moiety. The introduction of trifluoromethyl groups requires specialized reagents and conditions to achieve high selectivity and minimize side reactions. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision than ever before. 1208644-35-2 and product name N-[3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-3,5-bis(trifluoromethyl)benzamide is a promising candidate for further research in pharmaceutical applications. Its unique structural features, including multiple functional groups such as trifluoromethyl,
dioxo,and,make it an attractive target for drug discovery efforts aimed at developing novel therapeutic agents.
Recent advances in computational chemistry
and synthetic methodologies have
facilitated detailed studies on its
pharmacological properties.
Further investigation is warranted
to fully explore its potential
as a lead compound for new treatments.